Methyl 3-methoxyisoxazole-5-carboxylate
Cat. No. B099901
Key on ui cas rn:
16880-11-8
M. Wt: 157.12 g/mol
InChI Key: QKNGFFJMESBABV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07846956B2
Procedure details
2.23 g of methyl 3-methoxyisoxazole-5-carboxylate was dissolved in 30 ml of ethanol, and 0.60 g of sodium borohydride was then added ice-cooling. The mixture was stirred for 8 hours under ice-cooling. After water was added under ice-cooling, the reaction mixture was concentrated under reduced pressure and then extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, filtered and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 1.55 g of (3-methoxyisoxazol-5-yl)methanol.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:7]=[C:6]([C:8](OC)=[O:9])[O:5][N:4]=1.[BH4-].[Na+].O>C(O)C>[CH3:1][O:2][C:3]1[CH:7]=[C:6]([CH2:8][OH:9])[O:5][N:4]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2.23 g
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|
Type
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reactant
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|
Smiles
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COC1=NOC(=C1)C(=O)OC
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0.6 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 8 hours under ice-
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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added ice-cooling
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction mixture was concentrated under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 h |
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Name
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|
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Type
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product
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|
Smiles
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COC1=NOC(=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.55 g | |
| YIELD: CALCULATEDPERCENTYIELD | 84.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
